Cas no 59121-24-3 (4-(Methylthio)butylnitrile)

• Product Name: 4-(Methylthio)butylnitrile
• CAS No: 59121-24-3
• MF: C₅H₉NS
• MW: 115.196659803391
• MDL: MFCD09841014
• CID: 826293
• PubChem ID: 100962
• Update Time: 2025-04-19

4-(Methylthio)butylnitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Methylthio)butylnitrile
• 4-(Methylthio)butanenitrile
• 4-(Methylthio)butyln
• 3-(Methylthio)propyl cyanide
• 4-Methylthio butanenitrile
• 4-Methylthiobutyl nitrile
• 59121-24-3
• 4-(Methylthio)butyronitrile
• CS-0240117
• 4-(Methylthio)-butanonitrile
• 4-methylsulfanylbutanenitrile
• SCHEMBL371401
• AKOS010085292
• 4-(Methylsulfanyl)butanenitrile
• FT-0672230
• 3-methylthiopropyl cyanide
• 4-(Methylsulfanyl)butanenitrile #
• D86288
• Butanenitrile, 4-(methylthio)-
• DTXSID90207864
• Butanenitrile, 4-methylthio-
• 4-Methylthiobutanenitrile
• EN300-225195
• DB-228895

• MDL： MFCD09841014
• Inchi： 1S/C5H9NS/c1-7-5-3-2-4-6/h2-3,5H2,1H3
• InChI Key： JPWPMBYFDCHLKL-UHFFFAOYSA-N
• SMILES： S(C)CCCC#N

Computed Properties

• Exact Mass: 115.04567
• Monoisotopic Mass: 115.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 71.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles